2-Propoxycinnamic acid

• CAS No.: 91496-58-1
• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 3-(2-propoxyphenyl)prop-2-enoic acid
• InChI: InChI=1S/C12H14O3/c1-2-9-15-11-6-4-3-5-10(11)7-8-12(13)14/h3-8H,2,9H2,1H3,(H,13,14)
• InChI Key: AVGAJRVCSFECRC-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC=C1C=CC(=O)O

Description

2-Propoxycinnamic acid is a cinnamic acid derivative characterized by a propoxy (-OCH₂CH₂CH₃) substituent at the ortho (2-) position of the phenyl ring. Cinnamic acid derivatives are widely studied for their biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 2-propoxycinnamic acid and related cinnamic acid derivatives:

Compound Name	Molecular Formula	Substituent(s)	Key Properties/Applications	Hazards/Safety Concerns	References
2-Propoxycinnamic Acid	C₁₂H₁₄O₃	-OCH₂CH₂CH₃ (2-position)	Hypothesized enhanced lipophilicity; potential therapeutic applications (inferred)	No direct data; likely low acute toxicity (based on analogs)	N/A
p-Methoxycinnamic Acid	C₁₀H₁₀O₃	-OCH₃ (4-position)	Antioxidant, anti-inflammatory, UV-protective	Limited toxicity; widely used in nutraceuticals
2-Acetoxycinnamic Acid	C₁₁H₁₀O₄	-OCOCH₃ (2-position)	Lab reagent; potential ester prodrug candidate	Harmful if swallowed (HNOC)
2-Methoxycinnamic Acid	C₁₀H₁₀O₃	-OCH₃ (2-position)	Antimicrobial activity; synthetic intermediate	No specific hazards reported
2-Propoxybenzoic Acid	C₁₀H₁₂O₃	-OCH₂CH₂CH₃ (benzoic acid core)	Industrial synthesis; unclear bioactivity	Limited hazard data

Structural and Functional Insights:

• Substituent Position : The ortho-substitution in 2-propoxycinnamic acid may sterically hinder interactions with biological targets compared to para-substituted analogs like p-methoxycinnamic acid, which exhibit stronger antioxidant activity due to electron-donating methoxy groups .
• For instance, 2-acetoxycinnamic acid’s ester group may render it susceptible to hydrolysis in vivo .
• Safety Profile : While 2-propoxycinnamic acid’s hazards are undocumented, structurally similar compounds like 2-acetoxycinnamic acid are classified as harmful if swallowed, emphasizing the need for cautious handling .

Pharmacological Potential:

• Antioxidant Activity: Para-substituted cinnamic acids (e.g., p-methoxycinnamic acid) demonstrate superior radical-scavenging capacity due to resonance stabilization of phenoxyl radicals . Ortho-substituted derivatives like 2-propoxycinnamic acid may exhibit reduced activity unless the propoxy group participates in synergistic effects.
• Antimicrobial Effects : 2-Methoxycinnamic acid shows moderate antimicrobial activity against Gram-positive bacteria, suggesting that alkoxy substitutions at the ortho position could enhance membrane disruption .

Q & A

Q. What statistical approaches are appropriate for resolving contradictions in reported bioactivity data of 2-Propoxycinnamic acid across in vitro and in vivo studies?

• Methodological Answer : Apply hierarchical linear modeling (HLM) to account for nested data structures (e.g., multiple assays within a single study). Conduct meta-analysis using random-effects models to quantify heterogeneity between studies. Validate findings with sensitivity analyses, excluding outliers or low-quality datasets (e.g., studies lacking negative controls). Adjust for covariates like cell line variability or solvent effects (e.g., DMSO concentration) .

Q. How can researchers design experiments to elucidate the mechanism of action of 2-Propoxycinnamic acid in biological systems?

• Methodological Answer : Use RNA sequencing (RNA-seq) and proteomics to identify differentially expressed genes/proteins post-treatment. Pair this with siRNA knockdown or CRISPR-Cas9 gene editing to validate target pathways. For in vivo studies, employ pharmacokinetic/pharmacodynamic (PK/PD) modeling to correlate plasma concentrations with biomarker changes. Include dose-ranging studies to establish a Hill coefficient for potency .

Q. What strategies mitigate interference from 2-Propoxycinnamic acid’s metabolites during quantitative bioanalytical assays?

• Methodological Answer : Develop a selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method with multiple reaction monitoring (MRM). Use stable isotope-labeled internal standards (SIL-IS) to correct for matrix effects. Validate metabolite interference by spiking blank matrices with synthetic metabolites (e.g., hydroxylated derivatives) and assess recovery rates. Employ chromatographic gradient optimization to resolve co-eluting peaks .

Methodological Frameworks

• For Experimental Design : Apply the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to prioritize hypotheses. Use PICO (Population, Intervention, Comparison, Outcome) for preclinical study frameworks .
• For Data Contradictions : Implement the STROBE (Strengthening the Reporting of Observational Studies) checklist to standardize reporting of experimental variables and reduce ambiguity .